Cas no 1097826-42-0 (1-(3-bromophenyl)cyclopentan-1-amine)

1-(3-bromophenyl)cyclopentan-1-amine structure
1097826-42-0 structure
Product Name:1-(3-bromophenyl)cyclopentan-1-amine
CAS No:1097826-42-0
MF:C11H14BrN
MW:240.139562129974
MDL:MFCD09910052
CID:2193881
PubChem ID:43345658
Update Time:2024-11-04

1-(3-bromophenyl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Bromophenyl)cyclopentylamine
    • 1-(3-BROMOPHENYL)CYCLOPENTANAMINE
    • 1-(3-Bromophenyl)cyclopentan-1-amine
    • SY225545
    • 1097826-42-0
    • CS-0161935
    • DB-362782
    • EN300-336207
    • BS-14413
    • XTB82642
    • SCHEMBL17315604
    • MFCD09910052
    • AKOS009377039
    • 1-(3-bromophenyl)cyclopentan-1-amine
    • MDL: MFCD09910052
    • Inchi: 1S/C11H14BrN/c12-10-5-3-4-9(8-10)11(13)6-1-2-7-11/h3-5,8H,1-2,6-7,13H2
    • InChI Key: LOLPDEFCBXDDEC-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C1(CCCC1)N

Computed Properties

  • Exact Mass: 239.03096g/mol
  • Monoisotopic Mass: 239.03096g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26
  • XLogP3: 2.5

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 309.4±35.0 °C at 760 mmHg
  • Flash Point: 140.9±25.9 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(3-bromophenyl)cyclopentan-1-amine Security Information

1-(3-bromophenyl)cyclopentan-1-amine Pricemore >>

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